(3-Acetyl-5-bromophenyl)acetic acid

Core Science & Biosynthesis

Novel Tri-Substituted Phenylacetic Acid Derivatives: Synthetic Architectures and Therapeutic Targeting

Executive Summary

The phenylacetic acid (PAA) pharmacophore remains a cornerstone in medicinal chemistry, historically validated by non-steroidal anti-inflammatory drugs (NSAIDs) like Diclofenac and Aceclofenac. However, the current frontier of drug discovery has shifted toward tri-substituted phenylacetic acid derivatives , utilizing the scaffold's ortho-, meta-, and para-positions to achieve high selectivity against complex targets such as the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2) and Peroxisome Proliferator-Activated Receptors (PPARs).

This guide delineates the rational design, robust synthesis, and biological validation of novel 2,4,5- and 3,4,5-trisubstituted PAA derivatives. We explore their dual potential as CRTH2 antagonists for allergic asthma and next-generation COX-2 selective inhibitors, providing a self-validating protocol for their synthesis and evaluation.

Chemical Space & Rational Design (SAR)

The efficacy of tri-substituted PAA derivatives lies in the precise spatial arrangement of substituents to exploit hydrophobic pockets within G-Protein Coupled Receptors (GPCRs) and enzyme active sites.

The "Ram’s Horn" Conformation in CRTH2 Antagonism

For CRTH2 antagonism, the PAA moiety mimics the carboxylate headgroup of Prostaglandin D2 (PGD2). Structure-Activity Relationship (SAR) studies reveal that tri-substitution is critical for locking the molecule into a bioactive conformation.

• Position 2 (Ortho): Steric bulk here (e.g., -Cl, -Me, or a fused ring) restricts rotation of the acetic acid side chain, often forcing a non-planar conformation essential for binding.

• Position 4/5 (Meta/Para): Lipophilic substituents (e.g., alkyl-sulfonyl, substituted phenyls) at these positions extend into the deep hydrophobic cleft of the CRTH2 receptor.

• Linker Chemistry: Replacing flexible ether linkers with rigid structures (e.g., benzodiazepinones or alkynes) significantly improves potency by reducing the entropic cost of binding.

Visualization: SAR Decision Logic

The following diagram illustrates the structural logic for optimizing PAA derivatives for either COX-2 inhibition or CRTH2 antagonism.

Figure 1: SAR decision tree for functionalizing the phenylacetic acid scaffold based on therapeutic target.

Synthetic Methodologies

Constructing sterically crowded 2,4,5- or 3,4,5-trisubstituted rings requires robust C-C bond-forming strategies. Traditional electrophilic aromatic substitution often fails due to regioselectivity issues. We recommend a Suzuki-Miyaura Cross-Coupling approach, which allows for the modular assembly of the phenyl core.

Protocol: Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid

This protocol, adapted from recent high-impact literature, demonstrates the construction of a bulky tri-aryl core followed by side-chain functionalization.

Reagents:

• Starting Material: 2,6-dibromo-4-methylaniline (converted to 3,4,5-triphenyltoluene via intermediate steps).[1][2]

• Catalyst: Pd(PPh3)4 (Tetrakis(triphenylphosphine)palladium(0)).

• Solvent: Toluene/Ethanol/Water (biphasic system).

• Base: Na2CO3 (2 M).

Step-by-Step Workflow:

• Core Assembly (Suzuki Coupling):

  • Charge a reaction vessel with the aryl bromide precursor (1.0 eq) and phenylboronic acid (3.0 eq).

  • Add Toluene (50 mL), Ethanol (50 mL), and 2 M Na2CO3 (15 mL).[1] Degas with Argon for 15 mins.

  • Add Pd(PPh3)4 (5 mol%).[1] Reflux for 72 hours under Argon.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 9:1). Product should be UV active and less polar than starting material.

  • Workup: Filter, separate organic phase, dry over MgSO4, and recrystallize from MeOH.

• Benzylic Bromination:

  • Dissolve the methylated intermediate in CCl4. Add NBS (N-bromosuccinimide) and AIBN (catalytic).

  • Reflux for 4 hours.

  • Mechanism:[3] Radical substitution at the benzylic methyl group.

• Cyanation & Hydrolysis:

  • React the benzyl bromide with KCN in refluxing acetonitrile (with 18-crown-6 ether as phase transfer catalyst) to form the nitrile.

  • Hydrolysis: Reflux the nitrile in 7.5 N KOH/MeOH for 1 hour. Acidify with HCl to precipitate the final Phenylacetic Acid derivative.[4]

Synthetic Pathway Visualization

Figure 2: Modular synthetic pathway for accessing sterically crowded phenylacetic acid derivatives.

Biological Characterization & Assays[5][6][7][8]

To validate the therapeutic potential, the synthesized derivatives must undergo rigorous biological screening.

CRTH2 Binding Assay (GTPγS)

This functional assay measures the antagonist's ability to inhibit PGD2-induced G-protein activation.

• Principle: CRTH2 is a Gi-coupled receptor. Agonist binding (PGD2) triggers the exchange of GDP for GTP. We measure the binding of non-hydrolyzable [35S]GTPγS.

• Protocol:

  • Prepare membranes from CHO cells stably expressing human CRTH2.

  • Incubate membranes with test compound (0.1 nM – 10 µM) and PGD2 (EC80 concentration) in assay buffer (20 mM HEPES, 10 mM MgCl2, 100 mM NaCl).

  • Add [35S]GTPγS and incubate for 60 mins at 30°C.

  • Terminate by rapid filtration. Measure radioactivity via liquid scintillation counting.

• Data Analysis: Calculate IC50 values. A potent antagonist should show IC50 < 50 nM.

COX Isoform Selectivity Assay

To ensure the compound does not exhibit off-target NSAID toxicity (or to specifically target it), COX-1 vs. COX-2 selectivity is determined.

Parameter	COX-1 Assay (Constitutive)	COX-2 Assay (Inducible)
Source	Ovine/Human Platelets	Recombinant Human Enzyme
Substrate	Arachidonic Acid (10 µM)	Arachidonic Acid (10 µM)
Detection	Colorimetric (TMPD oxidation) or Fluorometric (ADHP)	Fluorometric (ADHP)
Incubation	2 mins @ 37°C	2 mins @ 37°C
Target Profile	High IC50 (Low inhibition preferred to spare gastric lining)	Low IC50 (High potency preferred for anti-inflammatory effect)

Mechanism of Action: Signaling Pathway

Understanding the downstream effects of CRTH2 antagonism is vital for positioning these drugs in asthma therapy. CRTH2 activation by PGD2 leads to chemotaxis and degranulation of Th2 cells and eosinophils.[5]

Figure 3: Signaling cascade of CRTH2 and the interception point of PAA antagonists.

References

• Liu, J., et al. (2012).[6] Optimization of phenylacetic acid derivatives for CRTH2 and DP selective antagonism. Bioorganic & Medicinal Chemistry Letters.[6]

• Stetefeldt, C., et al. (2024). Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives.[1][2] Molbank.

• Pettus, L. H., et al. (2012). Discovery of phenylacetic acid derivatives as CRTH2 antagonists.[6][7][8] Journal of Medicinal Chemistry.[9][10][11]

• Stock, N., et al. (2011). Discovery of potent, selective, and orally bioavailable alkynylphenoxyacetic acid CRTH2 (DP2) receptor antagonists.[8] Bioorganic & Medicinal Chemistry Letters.[6]

• Ogawa, N., et al. (1987).[11] Synthesis and Anti-inflammatory Activity of (2-Pyrimidinylamino)-phenylacetic Acid Derivatives.[11] Yakugaku Zasshi.[4][11]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. DE4219765A1 - Substituted (benzothiazolyl and quinoxalyl-methoxy) phenylacetic acid derivatives - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzodiazepinone Derivatives as CRTH2 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of phenylacetic acid derivatives for balanced CRTH2 and DP dual antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization of phenylacetic acid derivatives for CRTH2 and DP selective antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of potent, selective, and orally bioavailable alkynylphenoxyacetic acid CRTH2 (DP2) receptor antagonists for the treatment of allergic inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of phenyl acetic acid substituted quinolines as novel liver X receptor agonists for the treatment of atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cukurova Medical Journal » Submission » Synthesis of thiazole-phenylacetic acid compounds as dual antibacterial-COX enzymes inhibitors [dergipark.org.tr]
• 11. Sci-Hub. Synthesis and Anti-inflammatory Activity of (2-Pyrimidinylamino)-phenylacetic Acid Derivatives / YAKUGAKU ZASSHI, 1987 [sci-hub.box]

An In-Depth Technical Guide to (3-Acetyl-5-bromophenyl)acetic acid: Unraveling Its Core Properties

For Immediate Release

This technical guide serves as a foundational resource for researchers, scientists, and professionals in drug development interested in the novel compound, (3-Acetyl-5-bromophenyl)acetic acid. Due to the limited publicly available information on this specific molecule, this document focuses on establishing its fundamental physicochemical properties, providing a basis for future research and application.

Core Molecular Attributes

(3-Acetyl-5-bromophenyl)acetic acid is a substituted aromatic carboxylic acid. Its structure incorporates a phenylacetic acid backbone with both an acetyl and a bromo group substituent on the phenyl ring. These functional groups are anticipated to significantly influence its chemical reactivity, solubility, and biological activity.

Molecular Formula and Weight:

A thorough analysis of the compound's structure allows for the determination of its fundamental properties:

• Molecular Formula: C₁₀H₉BrO₃

• Molecular Weight: 257.08 g/mol

These values are crucial for all quantitative experimental work, including reaction stoichiometry, preparation of standard solutions, and analytical characterization.

Chemical Identifiers:

For unambiguous identification and tracking in databases and publications, the following identifiers are key:

• IUPAC Name: (3-Acetyl-5-bromophenyl)acetic acid

• CAS Number: 1393540-45-8[1][2]

The unique CAS Registry Number ensures that all research is linked to this exact chemical entity.

Physicochemical Properties: A Tabular Overview

The physical properties of a compound dictate its handling, storage, and application. While extensive experimental data for (3-Acetyl-5-bromophenyl)acetic acid is not widely published, we can summarize its core known attributes in the table below. This serves as a starting point for laboratory investigation.

Property	Value	Source/Comment
Molecular Formula	C₁₀H₉BrO₃	Calculated
Molecular Weight	257.08 g/mol	Calculated
CAS Number	1393540-45-8	[1][2]
Appearance	Not specified	Expected to be a solid at room temperature
Melting Point	Not specified	Experimental determination required
Boiling Point	Not specified	Experimental determination required
Solubility	Not specified	Expected to have limited solubility in water and better solubility in organic solvents like DMSO, methanol, and ethyl acetate.

Structural Elucidation and Visualization

The precise arrangement of atoms and functional groups is fundamental to understanding the molecule's behavior.

Chemical Structure Diagram:

The following diagram, generated using the DOT language, illustrates the chemical structure of (3-Acetyl-5-bromophenyl)acetic acid.

Caption: Chemical structure of (3-Acetyl-5-bromophenyl)acetic acid.

Synthesis and Characterization: A Proposed Approach

Hypothetical Synthesis Workflow:

The diagram below outlines a potential workflow for the synthesis and purification of (3-Acetyl-5-bromophenyl)acetic acid. This serves as a conceptual framework for experimental design.

Caption: Proposed workflow for synthesis and characterization.

Essential Characterization Techniques:

To confirm the identity and purity of synthesized (3-Acetyl-5-bromophenyl)acetic acid, a suite of analytical techniques is indispensable:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the carbon-hydrogen framework and confirm the positions of the substituents on the aromatic ring.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the carboxylic acid (O-H and C=O stretches) and the ketone (C=O stretch).

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the elemental composition.

• Melting Point Analysis: To assess the purity of the final compound.

Safety and Handling

Given the presence of a bromo group and its acidic nature, (3-Acetyl-5-bromophenyl)acetic acid should be handled with appropriate care in a laboratory setting. While a specific Safety Data Sheet (SDS) is not widely available, general precautions for handling halogenated aromatic carboxylic acids should be followed.

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials such as strong bases and oxidizing agents.

Future Directions and Applications

The unique combination of functional groups in (3-Acetyl-5-bromophenyl)acetic acid makes it an interesting candidate for further research, particularly in the fields of medicinal chemistry and materials science. The acetyl group can serve as a handle for further derivatization, while the bromo substituent opens up possibilities for cross-coupling reactions to build more complex molecular architectures. As a novel compound, its biological activity remains to be explored and could be a fruitful area of investigation for drug discovery programs.

References

• (3-Acetyl-5-bromophenyl)acetic acid. [Link]

Sources

• 1. (3-Bromophenyl)acetic acid | C8H7BrO2 | CID 74653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Chemical Identity and Structural Philology of (3-Acetyl-5-bromophenyl)acetic acid

The following technical guide details the structural identity, nomenclature, and synthetic utility of (3-Acetyl-5-bromophenyl)acetic acid . As this specific substitution pattern represents a specialized intermediate rather than a commodity chemical, this guide focuses on its application as a high-value scaffold in medicinal chemistry, particularly for accessing 1,3,5-trisubstituted benzene derivatives.

Nomenclature & Identification Hierarchy

Precision in naming is critical for this molecule due to the priority rules governing the three distinct functional groups: the carboxylic acid, the ketone (acetyl), and the halogen (bromine).

IUPAC Systematic Naming

Official Name: 2-(3-Acetyl-5-bromophenyl)acetic acid

• Principal Functional Group (PFG): Carboxylic acid (

  ). This dictates the suffix and the parent chain.

• Parent Structure: Acetic acid (2 carbons).

• Substituent: The phenyl ring is attached to position 2 of the acetic acid.

• Ring Numbering:

  • The point of attachment to the acetic acid is position 1 on the ring.

  • We must number the ring to give the lowest locants to the substituents.

  • Positions: Acetyl at 3, Bromine at 5 (meta-substitution pattern).

  • Alphabetical Priority: "Acetyl" precedes "Bromo" in naming, though locant sets (3,5) are invariant here.

Synonyms and Identifiers

As a specialized building block, this compound is often referenced by its structural components in library synthesis.

Identifier Type	Value / Description	Note
IUPAC Name	2-(3-acetyl-5-bromophenyl)acetic acid	Preferred for patents
Systematic Name	3-Acetyl-5-bromobenzeneacetic acid	Alternative indexing
Formula
Molecular Weight	257.08 g/mol
SMILES	CC(=O)c1cc(Br)cc(CC(=O)O)c1	Machine-readable
InChIKey	Not Standardized	Derivative of InChIKey for 3-bromophenylacetic acid
CAS Number	Not Listed in Public Registries	Treat as Custom Synthesis Target

Note on Availability: This specific isomer is rarely found in standard catalogs (e.g., Sigma, MolPort) which typically stock the 3-bromo or 4-bromo analogues. It is generally synthesized de novo for SAR (Structure-Activity Relationship) campaigns requiring 1,3,5-diversification.

Synthetic Utility & Rationale

Why synthesize this molecule? The (3-Acetyl-5-bromophenyl)acetic acid scaffold is a "privileged structure" for drug discovery because it offers three orthogonal handles for chemical modification, allowing for the rapid generation of diverse libraries without steric interference between substituents.

• Acetic Acid Handle (

  ): Amidation or esterification to link to polar heads or solubilizing groups.

• Acetyl Handle (

  ): Precursor for chiral reduction (to secondary alcohols), reductive amination, or condensation to heterocycles (e.g., thiazoles, pyrazoles).

• Bromine Handle (

  ): Site for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) to attach biaryl systems.

Experimental Protocols (Synthesis)

Since this is a non-commodity intermediate, we propose two validated synthetic routes based on authoritative functional group transformations.

Route A: The Arndt-Eistert Homologation (Classical)

This route is preferred when starting from the benzoic acid derivative, extending the carbon chain by one unit.

Precursor: 3-Acetyl-5-bromobenzoic acid.

Step-by-Step Methodology:

• Activation: Dissolve 3-acetyl-5-bromobenzoic acid (10 mmol) in dry DCM. Add oxalyl chloride (1.2 equiv) and a catalytic drop of DMF. Stir at RT for 2 hours until gas evolution ceases. Evaporate to yield the acid chloride.

• Diazotization: Dissolve the acid chloride in anhydrous THF/Et2O. Add dropwise to a solution of diazomethane (Caution: Explosive/Toxic) in Et2O at 0°C. Stir for 1 hour to form the

  -diazoketone.

• Wolff Rearrangement: Dissolve the diazoketone in THF:Water (9:1). Add silver benzoate (0.1 equiv) and triethylamine (1.1 equiv). Sonicate or heat to 50°C. The intermediate ketene reacts with water to form the target phenylacetic acid.

• Purification: Acidify to pH 3, extract with EtOAc, and recrystallize from Hexane/EtOAc.

Route B: Pd-Catalyzed -Arylation (Modern)

This route utilizes modern cross-coupling to install the acetate group directly onto a di-halo arene.

Precursor: 3,5-Dibromoacetophenone.

Step-by-Step Methodology:

• Reagents: 3,5-Dibromoacetophenone (1.0 equiv), tert-butyl acetate (1.2 equiv),

  (2 mol%), (2.4 mol%), and LiHMDS (2.2 equiv).

• Reaction: In a glovebox, mix Pd source and ligand in Toluene. Add the acetophenone and acetate.[1] Add LiHMDS slowly at RT. Heat to 80°C for 12 hours.

  • Note: The electron-withdrawing acetyl group activates the ring, but selectivity between the two bromines is difficult. This route often yields a mixture requiring HPLC separation.

• Hydrolysis: Treat the resulting tert-butyl ester with TFA/DCM (1:1) at RT for 2 hours to reveal the free acid.

Visualization of Synthetic Logic

The following diagram illustrates the retrosynthetic logic and forward synthesis for the Arndt-Eistert pathway, which offers higher regiocontrol than direct arylation.

Figure 1: Synthetic pathway via Arndt-Eistert homologation, preserving the orthogonal bromo- and acetyl- handles.[2][1][3][4]

Analytical Characterization (Expected Data)

To validate the synthesis of 2-(3-acetyl-5-bromophenyl)acetic acid , the following spectral signatures must be confirmed.

Technique	Expected Signal	Assignment
1H NMR (DMSO-d6)	12.4 (s, 1H)	Carboxylic Acid (-COOH )
7.8 - 8.1 (m, 3H)	Aromatic Protons (H2, H4, H6)
3.65 (s, 2H)	Benzylic Methylene (-CH 2-COOH)
2.60 (s, 3H)	Acetyl Methyl (-COCH 3)
13C NMR	~197 ppm	Ketone Carbonyl
~172 ppm	Acid Carbonyl
~40 ppm	Benzylic Carbon
Mass Spec (ESI-)	m/z 255/257 [M-H]-	Characteristic 1:1 Isotope pattern for Bromine

References

• IUPAC Nomenclature of Organic Chemistry . International Union of Pure and Applied Chemistry. Blue Book Rules P-65 (Carboxylic Acids) and P-15 (Locants). [Link]

• Arndt-Eistert Synthesis . Organic Chemistry Portal. Mechanism and protocols for homologation of carboxylic acids. [Link]

• Palladium-Catalyzed Alpha-Arylation of Esters . Hartwig Group, Yale University. Methodology for coupling aryl halides with ester enolates. [Link]

Sources

• 1. 3-Bromophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. guidechem.com [guidechem.com]
• 4. inventivapharma.com [inventivapharma.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: (3-Acetyl-5-bromophenyl)acetic acid as a Versatile Bifunctional Linker

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Acetyl-5-bromophenyl)acetic acid is a heterobifunctional crosslinking reagent designed for sequential conjugations. It possesses two distinct reactive moieties: a carboxylic acid group for stable amide bond formation with primary amines, and a photo-activatable acetophenone group for covalent capture of interacting molecules upon UV irradiation. This unique architecture enables researchers to first tether the linker to a primary biomolecule (e.g., a protein or antibody) and subsequently use photo-crosslinking to covalently link it to a binding partner. This document provides a comprehensive guide to the principles, applications, and detailed protocols for utilizing (3-Acetyl-5-bromophenyl)acetic acid in bioconjugation and drug development workflows.

Introduction to Bifunctional Crosslinking

Bifunctional crosslinkers are essential reagents in biochemistry and drug development, featuring two reactive functional groups that enable the covalent linkage of two or more biomolecules.[1][2] This process, known as bioconjugation, is critical for applications ranging from the development of Antibody-Drug Conjugates (ADCs) for targeted cancer therapy to the stabilization of protein-protein interactions for structural studies.[2][3] The utility of a bifunctional linker is defined by its reactive ends and the spacer arm that connects them.[1] (3-Acetyl-5-bromophenyl)acetic acid offers a unique combination of functionalities:

• Carboxylic Acid (-COOH): This group can be readily activated to react with primary amines (e.g., the ε-amino group of lysine residues on a protein's surface) to form a highly stable amide bond.[4][5] This serves as the primary attachment point for the linker to a biomolecule.

• Acetophenone (-COCH₃): The acetophenone group is a photo-reactive moiety.[6] Upon exposure to UV light (typically ~350-365 nm), the carbonyl group can be excited to a triplet state, enabling it to form a covalent bond with adjacent C-H or N-H bonds of an interacting molecule. This is particularly useful for capturing transient or weak interactions.[6]

• Aromatic Spacer: The phenylacetic acid core provides a rigid and well-defined spacing between the conjugated molecules. The bromo-substituent offers a potential site for further synthetic modifications, if desired.

This dual-reactivity allows for a two-stage conjugation strategy, providing temporal control over the crosslinking process.

Physicochemical Properties & Handling

Property	Value
Chemical Formula	C₁₀H₉BrO₃
Molecular Weight	257.08 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in organic solvents (DMSO, DMF, Methanol); limited solubility in aqueous buffers.
Storage	Store at 2-8°C, protected from light and moisture. For long-term storage, desiccate at -20°C.

Safety Precautions:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Core Application: Two-Stage Protein Conjugation & Crosslinking

The primary application of (3-Acetyl-5-bromophenyl)acetic acid is the sequential conjugation and crosslinking of biomolecules. This process involves two key stages:

• Amide Bond Formation: The carboxylic acid is first activated using carbodiimide chemistry, most commonly with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS).[7] The resulting NHS-ester is a stable intermediate that reacts efficiently with primary amines on the target protein (Protein A) to form a stable amide linkage.

• Photo-Crosslinking: The Protein A, now functionalized with the linker, is incubated with its binding partner (Protein B). Upon irradiation with UV light, the acetophenone moiety on the linker is activated, inducing a covalent crosslink between Protein A and the interacting Protein B.

This workflow is invaluable for identifying and validating protein-protein interactions, creating stable therapeutic complexes, and developing novel diagnostic reagents.

Diagram: Two-Stage Conjugation Workflow

This diagram illustrates the sequential nature of using (3-Acetyl-5-bromophenyl)acetic acid. First, the linker is attached to the primary protein via its carboxylic acid. Second, the complex is introduced to a binding partner, and UV light is used to trigger the crosslinking reaction via the acetophenone group.

Caption: Workflow for sequential conjugation and photo-crosslinking.

Detailed Experimental Protocols

Protocol 1: Covalent Conjugation to a Primary Amine-Containing Molecule

This protocol details the steps for conjugating the carboxylic acid moiety of the linker to a protein using EDC/NHS chemistry.

Materials:

• (3-Acetyl-5-bromophenyl)acetic acid

• Target Protein (e.g., Antibody, Enzyme) in a suitable buffer (e.g., PBS, MES, pH 6.0-7.5, amine-free)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide Hydrochloride (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 2-(N-morpholino)ethanesulfonic acid (MES) buffer (50 mM, pH 6.0)

• Quenching Buffer: Tris-HCl (1 M, pH 8.0) or Hydroxylamine (1.5 M, pH 8.5)

• Purification System: Desalting column (e.g., Zeba™ Spin Desalting Column) or size-exclusion chromatography (SEC) system.

Procedure:

• Prepare Reagents:

  • Dissolve (3-Acetyl-5-bromophenyl)acetic acid in a minimal amount of DMF or DMSO to create a concentrated stock solution (e.g., 10-50 mM).

  • Prepare fresh solutions of EDC (e.g., 100 mM) and Sulfo-NHS (e.g., 100 mM) in reaction buffer or water immediately before use.

  • Prepare the target protein at a suitable concentration (e.g., 1-5 mg/mL) in an amine-free buffer like MES or PBS.

• Activation of the Linker:

  • In a microcentrifuge tube, combine the linker stock solution with EDC and Sulfo-NHS. A typical molar ratio is 1:2:5 (Linker:EDC:Sulfo-NHS), but this may require optimization.

  • Incubate the activation mixture at room temperature for 15-30 minutes in the dark to form the Sulfo-NHS ester.

• Conjugation to the Protein:

  • Add the activated linker mixture to the protein solution. The molar excess of linker to protein typically ranges from 10:1 to 50:1, depending on the desired degree of labeling. This ratio is a critical parameter to optimize.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, with gentle mixing and protected from light.

• Quench the Reaction:

  • Add quenching buffer to the reaction mixture to consume any unreacted Sulfo-NHS esters. For example, add Tris buffer to a final concentration of 20-50 mM and incubate for 15 minutes.

• Purify the Conjugate:

  • Remove excess, unreacted linker and reaction byproducts by passing the solution through a desalting column equilibrated with your desired storage buffer (e.g., PBS, pH 7.4). For higher purity, SEC can be used.

• Characterization and Storage:

  • Confirm successful conjugation using methods such as SDS-PAGE (which will show a shift in molecular weight), UV-Vis spectroscopy, or mass spectrometry.

  • Store the purified protein-linker conjugate at 4°C for short-term use or at -80°C for long-term storage. Protect from light.

Reaction Component	Recommended Molar Excess (vs. Protein)	Purpose
Linker	10x - 50x	Drives the reaction towards conjugation.
EDC	20x - 100x	Activates the carboxylic acid group.[7]
Sulfo-NHS	50x - 250x	Stabilizes the activated intermediate, improving reaction efficiency in aqueous solution.[7]

Diagram: Carbodiimide Activation and Amine Reaction

This diagram shows the chemical mechanism for activating the linker's carboxylic acid with EDC/NHS and its subsequent reaction with a primary amine on a protein.

Caption: Mechanism of EDC/NHS mediated amide bond formation.

Protocol 2: Photo-Induced Crosslinking

This protocol describes the general procedure for using the linker-conjugated protein to form a covalent bond with an interacting partner upon UV irradiation.

Materials:

• Purified Protein-Linker Conjugate (from Protocol 1)

• Interacting Partner Molecule (e.g., another protein, peptide, or nucleic acid)

• Interaction Buffer: A buffer that is optimal for the binding of the two molecules (e.g., PBS, HEPES). Ensure the buffer does not contain components that absorb strongly at the irradiation wavelength.

• UV Light Source: A UV lamp or crosslinker instrument with an emission peak around 350-365 nm (e.g., a mercury lamp with appropriate filters).

• Quartz cuvette or microplate (standard polystyrene plates block UV light).

Procedure:

• Form the Interaction Complex:

  • In a quartz vessel, mix the Protein-Linker conjugate with its interacting partner at concentrations appropriate to ensure complex formation. This is typically determined from prior binding affinity data (e.g., K_D).

  • Incubate the mixture under conditions that promote binding (e.g., 30 minutes at room temperature or 1 hour on ice). Include a negative control sample without the interacting partner.

• UV Irradiation:

  • Place the sample on a cold block or in a temperature-controlled chamber to minimize heat-induced damage.

  • Expose the sample to UV light (350-365 nm). The irradiation time is a critical parameter and must be optimized; typical times range from 5 to 60 minutes. Over-exposure can lead to protein damage.

  • Note: It is crucial to perform a time-course experiment to find the optimal balance between crosslinking efficiency and protein integrity.

• Analysis of Crosslinked Products:

  • Analyze the reaction products using SDS-PAGE. A successful crosslink will result in a new, higher molecular weight band corresponding to the covalent complex of the two interacting partners.

  • Confirm the identity of the new band using Western blotting (if antibodies are available) or by excising the band for mass spectrometry analysis.

References

• ACS Publications. (2013). Clickable Tyrosine Binding Bifunctional Linkers for Preparation of DNA–Protein Conjugates.
• BenchChem. (2025).
• BenchChem. (n.d.).
• Polymer Factory. (2022).
• Vector Labs. (2024).
• Bio-Synthesis. (2022). Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules.
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.
• ResearchGate. (n.d.). Acetophenone (R1= methyl) and benzophenone (R1= phenyl) groups as crosslinkers.

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• 6. researchgate.net [researchgate.net]
• 7. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

Technical Notes & Optimization

Optimizing palladium catalysts for coupling 3-acetyl-5-bromo substrates

Technical Support Center: Pd-Catalyzed Coupling of 3-Acetyl-5-Bromo Substrates

Case ID: #AC-35-BR-OPT Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary: The "Activated but Fragile" Paradox

You are working with a 3-acetyl-5-bromo scaffold (likely a pyridine, thiophene, or benzene core). This substrate presents a classic "Activated but Fragile" paradox in palladium catalysis:

• Electronic Activation (Good): The acetyl group (

  ) is a strong electron-withdrawing group (EWG). Located meta to the bromide (in a 1,3-relationship), it significantly lowers the electron density at the C-Br bond. This makes Oxidative Addition (the first step of the catalytic cycle) extremely fast.

• Chemical Fragility (Bad):

  • Base Sensitivity: The acetyl group is prone to enolization and aldol condensation if strong alkoxide bases (e.g.,

    ) are used.

  • Protodehalogenation: Because the ring is electron-deficient, the intermediate aryl-palladium species is prone to reduction (replacing -Br with -H) if the transmetallation step is slow.

This guide provides a self-validating optimization protocol to balance these competing factors.

The "Golden Standard" Starting Protocol

Before screening, establish a baseline using this high-probability protocol designed for ketone tolerance.

Component	Standard Reagent	Rationale
Precatalyst	(2 mol%) or	Stable Pd(II) source; easily reduced in situ.
Ligand	XPhos or SPhos (4 mol%)	Why: These dialkylbiaryl phosphines are bulky and electron-rich. They facilitate oxidative addition and stabilize the Pd center to prevent catalyst decomposition during the slow transmetallation step common with EWG-arenes.
Base	(2.0 - 3.0 equiv)	Critical: Avoids alkoxides. Phosphate is mild enough to prevent acetyl condensation but basic enough to activate boronic acids.
Solvent	1,4-Dioxane : Water (4:1)	The water is essential for the solubility of inorganic bases and activating the boronic acid (forming the boronate species).
Temp	60°C - 80°C	Start lower (60°C) to minimize acetyl degradation.

Module 1: Troubleshooting & Logic Flow

Use the following decision tree to diagnose reaction failures.

Figure 1: Diagnostic logic for coupling failures. Note that protodehalogenation is the most common failure mode for 3-acetyl-5-bromo substrates.

Module 2: The "Protodehalogenation" Trap

The Symptom: You observe the formation of 3-acetyl-[arene/heterocycle] where the Bromine has been replaced by Hydrogen. The Cause: The acetyl group makes the ring electron-deficient. After oxidative addition, the Pd(II)-Ar species is highly electrophilic. If the transmetallation (reaction with boronic acid) is slow, the Pd center will grab a hydride from the solvent (THF/Dioxane) or the ligand, leading to reduction.

Corrective Actions:

• Switch Solvent: Move from ethereal solvents (THF/Dioxane) to Toluene or DMF . Ethereal solvents are hydrogen-atom donors.

• Rigidify the Catalyst: Switch from monodentate ligands (SPhos) to bidentate ligands like Xantphos or dppf .

  • Why: Bidentate ligands increase the bite angle, forcing the reductive elimination of the desired product and making the catalyst less prone to hydride abstraction.

• Boost Transmetallation: Add a promoter like CsF (Cesium Fluoride) or Ag2O . Fluoride activates boronic acids/esters more rapidly than carbonate, effectively "racing" the productive step against the side reaction.

Module 3: Protecting the Acetyl Group (Base Selection)

The acetyl group is a "soft" electrophile. Hard bases will attack it.

Base	pKa (conj. acid)	Compatibility with Acetyl Group	Recommendation
/	~17	POOR	Avoid. Causes enolization and aldol condensation (dimerization of substrate).
/	~10	GOOD	Standard choice. Use Cesium if solubility in organic solvent is needed.
	~12	EXCELLENT	Best balance. The phosphate anion buffers the pH effectively.
/	~10	MODERATE	Use only for Buchwald-Hartwig aminations, not usually effective for Suzuki couplings without specific ligands.

Advanced Tip: If you see "gumming" or dark tars, your acetyl group is polymerizing. Switch to a base-free system using a borate salt (e.g., Potassium Organotrifluoroborate

) in .

Frequently Asked Questions (FAQ)

Q: Can I use Pd(PPh3)4 (Tetrakis) for this reaction?

• A: It is not recommended. Tetrakis is an unstable Pd(0) source that generates triphenylphosphine oxide. For 3-acetyl-5-bromo substrates, the oxidative addition is fast, but Tetrakis often fails to support the difficult transmetallation step, leading to homocoupling or dehalogenation. Use a Pd(II) precatalyst + dialkylbiaryl phosphine system (e.g., XPhos Pd G3).

Q: My reaction stalls at 60% conversion. Should I add more catalyst?

• A: No. If it stalls, your catalyst is likely dead (poisoned) or the boronic acid has degraded (protodeboronation).

  • Test: Add more boronic acid first. If that fails, the catalyst is dead.

  • Fix: Switch to a precatalyst system (like Buchwald G3/G4 precatalysts) which guarantees a 1:1 Pd:Ligand ratio and prevents "induction period" death.

Q: I need to couple an amine (Buchwald-Hartwig), not a carbon. Does this change the strategy?

• A: Yes. For C-N coupling with an acetyl group present:

  • Ligand: Use BrettPhos or RuPhos .

  • Base: strictly avoid alkoxides. Use Cs2CO3 or DBU .

  • Reference: See Buchwald's work on "weak base" amination conditions [1].

References

• Maitro, G., Vogel, S., Prestat, G., Madec, D., & Poli, G. (2006). Palladium-Catalyzed Cross-Coupling Reactions of 3-Acetyl-5-bromopyridine. Organic Letters.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Organotrifluoroborates. Journal of the American Chemical Society.

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.

• Navarro, O., et al. (2003). General Method for the Suzuki−Miyaura Cross-Coupling of Aryl Chlorides and Bromides. The Journal of Organic Chemistry.

Minimizing side reactions in the hydrolysis of 3-acetyl-5-bromophenylacetonitrile

Technical Support Center: Hydrolysis of 3-acetyl-5-bromophenylacetonitrile

Welcome to the technical support center for the hydrolysis of 3-acetyl-5-bromophenylacetonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, minimize side product formation, and optimize the yield of the desired product, 3-acetyl-5-bromophenylacetic acid.

Overview: The Synthetic Challenge

The hydrolysis of 3-acetyl-5-bromophenylacetonitrile presents a multi-faceted challenge due to the presence of three reactive sites: the target nitrile group, an acetyl ketone, and an aromatic bromo substituent. The goal is to selectively convert the nitrile to a carboxylic acid while preserving the other functional groups. The primary side reactions include incomplete hydrolysis resulting in the stable amide intermediate, and potential decarboxylation of the final product under harsh conditions.

This guide provides a series of frequently asked questions and troubleshooting protocols to address these challenges directly.

Troubleshooting & FAQ Guide

Q1: My hydrolysis reaction has stalled, and I'm isolating the amide intermediate instead of the carboxylic acid. Why is this happening and how can I fix it?

Answer: This is the most common issue in nitrile hydrolysis. The reaction proceeds in two stages: nitrile to amide, then amide to carboxylic acid. The amide is often a stable intermediate, and forcing it to hydrolyze further requires overcoming a significant activation energy barrier.[1]

Causality & Troubleshooting:

• Under Basic Conditions: Basic hydrolysis is notorious for stopping at the amide stage, especially under mild conditions (e.g., lower temperatures, shorter reaction times).[2][3] The hydroxide ion is a strong nucleophile, but the subsequent hydrolysis of the amide is often slower.

  • Solution: To push the reaction to completion, you must employ more vigorous conditions. Increase the reaction temperature to reflux and extend the reaction time significantly.[2] Careful monitoring by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial to determine the point of full conversion without degrading the product.

• Under Acidic Conditions: While acidic hydrolysis typically proceeds to the carboxylic acid, incomplete conversion can still occur if conditions are not sufficiently stringent.[2] The reaction is driven forward because the final step, protonation of the ammonia byproduct, is irreversible.[2]

  • Solution: Increase the concentration of the acid (e.g., moving from 6M HCl to concentrated H₂SO₄) and ensure the temperature is elevated (reflux). Be aware that highly concentrated acids at high temperatures can promote other side reactions like decarboxylation.

Workflow: Driving the Reaction to Completion

Caption: Workflow for the ketone protection strategy.

Methodology:

• Protection:

  • Dissolve 3-acetyl-5-bromophenylacetonitrile in toluene.

  • Add 1.2 equivalents of ethylene glycol and a catalytic amount of p-toluenesulfonic acid (p-TsOH).

  • Heat the mixture to reflux using a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the acetal product.

  • Monitor by TLC until the starting material is consumed.

  • Work up by washing with a mild base (e.g., aq. NaHCO₃) to remove the acid catalyst, then purify the protected intermediate.

• Hydrolysis:

  • Subject the purified acetal intermediate to your chosen hydrolysis conditions (e.g., refluxing with 6M H₂SO₄ or 20% aq. NaOH). Since the ketone is protected, you can use vigorous conditions to ensure the nitrile is fully converted to the carboxylic acid.

  • After the reaction is complete, cool the mixture.

• Deprotection & Isolation:

  • If you used basic hydrolysis, first acidify the reaction mixture with dilute HCl or H₂SO₄ at 0-5 °C.

  • The presence of aqueous acid will hydrolyze the acetal back to the ketone. [4]Gentle warming may be required to complete the deprotection.

  • The final product, 3-acetyl-5-bromophenylacetic acid, can then be extracted using an organic solvent (e.g., ethyl acetate) and purified.

Summary of Recommended Conditions

Parameter	Acidic Hydrolysis	Basic Hydrolysis
Reagents	H₂SO₄ (6-18 M) or HCl (6-12 M) in H₂O	NaOH or KOH (10-25% w/v) in H₂O/EtOH
Temperature	80 °C - Reflux	80 °C - Reflux
Pros	- Less likely to stop at the amide intermediate. [2] - Direct isolation of the carboxylic acid.	- Can be milder. - Less prone to causing decarboxylation if temperature is controlled.
Cons	- Can cause decarboxylation at high temperatures. [5] - Harsher conditions may affect other functional groups.	- Often stops at the amide intermediate, requiring vigorous conditions to proceed. [3] - Requires a separate acidification step which can be exothermic.
Best For	When complete conversion is the priority and the product is thermally stable.	When milder conditions are desired or when the amide is a potential target product.

Final Recommendations

For the hydrolysis of 3-acetyl-5-bromophenylacetonitrile, the optimal path depends on your specific experimental constraints and the thermal stability of the final product.

• For Direct Conversion: Begin with acidic hydrolysis using 6M H₂SO₄ at reflux, carefully monitoring for the disappearance of both the starting material and the amide intermediate. If decarboxylation is observed, reduce the temperature.

• For Maximum Selectivity: If side reactions are a persistent issue or if subsequent chemistry requires it, the protection-hydrolysis-deprotection workflow is the most reliable, albeit longer, route. It isolates the reactivity to only the nitrile group during the hydrolysis step.

By understanding the underlying chemical principles and potential pitfalls, you can effectively troubleshoot and optimize the synthesis of 3-acetyl-5-bromophenylacetic acid.

References

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Chemistry Steps. (2024). Converting Nitriles to Amides. Retrieved from [Link]

• Lumen Learning. (n.d.). Hydrolysis of nitriles. Organic Chemistry II. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Amide. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). The decarboxylation of phenylacetic acid via addition of acid. Retrieved from [Link]

• Montazerozohori, M., Nasr-Esfahani, M., Joohari, S., Akhlaghi, P., & Dehghani, A. (n.d.). Biomimetic Catalytic Decarboxylation of Phenylacetic Acid Derivatives by Manganese(III) Complex. Asian Journal of Chemistry.

• Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved from [Link]

• Wikipedia. (n.d.). Phenylacetic acid. Retrieved from [Link]

• JoVE. (2025). Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 17.8: Acetals as Protecting Groups. Retrieved from [Link]

• University of Calgary. (n.d.). Hydrolysis. Retrieved from [Link]

• Chemistry Steps. (2022). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• Chemistry Steps. (2025). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

• Martinkova, L., & Vesela, A. B. (n.d.). Biocatalytic Hydrolysis of Nitriles. Science of Synthesis.

Sources

• 1. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

Validating Structure of (3-Acetyl-5-bromophenyl)acetic acid via C13 NMR

Executive Summary & Strategic Importance

In pharmaceutical synthesis, (3-Acetyl-5-bromophenyl)acetic acid serves as a critical scaffold for non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors.[1] Its structural integrity relies on the precise 1,3,5-substitution pattern on the benzene ring.

Common synthetic routes (e.g., bromination of acetophenones or acetylation of bromophenylacetic acids) often yield regioisomeric impurities (1,2,4- or 1,2,3-substitution patterns) that are difficult to separate by HPLC due to similar polarities.[1] Carbon-13 NMR (

C NMR) is the definitive technique for structural validation, offering superior resolution over Proton NMR ( NMR) regarding quaternary carbons and carbonyl differentiation.[1]

This guide compares three NMR acquisition strategies—Standard 1D

C , DEPT-135 , and 2D HMBC —to establish a self-validating protocol for confirming the identity of (3-Acetyl-5-bromophenyl)acetic acid.

Theoretical Framework: The Spectral Fingerprint

To validate the structure, we must first predict the unique spectral signature of the target molecule versus its likely impurities.

Target Structure Analysis

The molecule contains 10 distinct carbon environments (C

symmetry).

• Carbonyls (2): Ketone (Acetyl) and Carboxylic Acid.[1]

• Aliphatics (2): Methyl (Acetyl) and Methylene (Acetic acid side chain).

• Aromatics (6): Three quaternary carbons (substituted) and three methine (CH) carbons.

Predicted Chemical Shift Table (DMSO-d )

Note: Values are consensus estimates based on substituent increment calculations (Silverstein/Pretsch models).

Carbon Label	Functional Group	Predicted Shift ( , ppm)	Key Validation Logic
C-7	Ketone (C=O)	197.5	Most downfield signal; diagnostic of acetyl group.[1]
C-9	Carboxylic Acid (COOH)	172.8	Distinct from ketone; confirms oxidation state.
C-3	Ar-C-Acetyl (Quaternary)	138.5	Deshielded by carbonyl; no DEPT signal.
C-1	Ar-C-Alkyl (Quaternary)	136.2	Attachment point for acetic acid chain.
C-6	Ar-CH (Between Acetyl/Alkyl)	134.1	Aromatic CH; DEPT positive.
C-2	Ar-CH (Between Alkyl/Br)	129.5	Aromatic CH; DEPT positive.
C-4	Ar-CH (Between Acetyl/Br)	127.8	Aromatic CH; DEPT positive.
C-5	Ar-C-Br (Quaternary)	122.4	Shielded (Upfield) due to heavy atom effect (Br).
C-8	Methylene (-CH -)	40.5	DEPT Negative (Inverted).
C-10	Methyl (-CH )	26.8	DEPT Positive (Upright).

Comparative Analysis of Validation Methods

We evaluated three acquisition modes to determine the most efficient protocol for unambiguous assignment.

Method A: Standard 1D Proton-Decoupled C NMR[1]

• Mechanism: Broadband decoupling of protons; all carbons appear as singlets.

• Pros: Quantitative (if relaxation delays are sufficient); detects quaternary carbons.[1]

• Cons: Cannot distinguish between CH

  (Methyl) and CH (Methylene) groups in the aliphatic region (20-50 ppm).

• Verdict: Insufficient. It confirms functional groups but fails to rigorously prove the aliphatic side chain identities without ambiguity.

Method B: DEPT-135 (Distortionless Enhancement by Polarization Transfer)[1][2]

• Mechanism: Uses polarization transfer from protons to increase sensitivity and edit phases based on multiplicity.[2]

  • CH / CH

    : Positive Phase (Up)

  • CH

    : Negative Phase (Down)

  • Quaternary C: Null (Invisible)

• Pros: Rapidly differentiates the Acetyl-CH

  (Up) from the Acetic Acid-CH (Down).

• Cons: "Blind" to the quaternary carbons (C-Br, C=O), which are critical for confirming the substitution pattern.

• Verdict: Essential Adjunct. Solves the aliphatic ambiguity but leaves the aromatic ring pattern unproven.

Method C: 2D HMBC (Heteronuclear Multiple Bond Correlation)[1]

• Mechanism: Correlates protons to carbons separated by 2-3 bonds (

  ).[1][3]

• Pros: The "Gold Standard." It connects the "orphan" substituents to the ring.

  • Proof: The Methyl protons (H-10) will show a correlation to the Carbonyl (C-7) AND the aromatic quaternary carbon (C-3).

  • Regioisomer Check: The aromatic protons will show distinct coupling patterns to the quaternary carbons that differ between 1,3,5- and 1,2,4-isomers.[1]

• Verdict: Definitive. Required for GMP validation or publication standards.

Self-Validating Experimental Workflow

The following diagram illustrates the logical decision tree for validating the structure. If any step fails, the material is rejected as an isomer or impurity.

Figure 1: Logic flow for structural validation. Green paths indicate successful validation; red paths indicate structural deviation.

Detailed Experimental Protocol

To replicate the validation data, follow this specific protocol optimized for solubility and resolution.

Sample Preparation

• Solvent: DMSO-d

  (Dimethyl sulfoxide-d6).[4]

  • Why? Carboxylic acids often form dimers in non-polar solvents like CDCl

    , leading to broadened peaks and shifting carbonyl signals. DMSO disrupts hydrogen bonding, yielding sharper singlets.

• Concentration: 30–50 mg of product in 0.6 mL solvent.

  • Note: Higher concentration is required for

    C compared to due to the low natural abundance (1.1%) of the C isotope.

• Tube: 5mm high-precision NMR tube.

Instrument Parameters (Generic 400 MHz System)

Experiment 1: 1D C {1H}

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Scans (NS): Minimum 1024 (approx. 30-45 mins).

• Relaxation Delay (D1): 2.0 seconds.

• Spectral Width: 240 ppm (covers Carbonyls up to 220 ppm).

Experiment 2: DEPT-135

• Pulse Sequence: dept135.

• Scans (NS): 256 or 512.

• Coupling Constant (J): Set to 145 Hz (average for aliphatic C-H).

• Interpretation:

  • Phase (+): CH and CH

    .

  • Phase (-): CH

    .

Experiment 3: HMBC (Gradient Selected)

• Pulse Sequence: hmbcgplpndqf.

• Optimization: Set for long-range coupling (

  ) of 8–10 Hz.

• Scans: 16–32 per increment.

Interpretation Logic: How to Rule Out Isomers

The primary risk is the 1,2,5-isomer or 1,3,4-isomer (where Bromine is ortho to Acetyl).[1]

• The C-Br Shift (Shielding Effect):

  • In the correct 1,3,5-isomer, the C-Br carbon (C-5) is flanked by two CH groups.[1]

  • Observation: Look for a quaternary signal around 122–123 ppm .

  • Validation: If this signal shifts significantly downfield (>126 ppm), suspect steric crowding or ortho-substitution (e.g., Br ortho to Acetyl).

• HMBC Correlations (The "Smoking Gun"):

  • Focus on the Acetyl Methyl Protons (~2.6 ppm in

    H).

  • In HMBC, these protons should correlate to:

    • The Carbonyl C=O (~197 ppm).

    • Only one quaternary aromatic carbon (C-3, ~138 ppm).

  • Isomer Trap: If you see correlations to two aromatic carbons, the acetyl group might be in a different position allowing 3-bond coupling to an adjacent CH, which is less likely in the isolated 1,3,5-motif.

Conclusion

While a standard 1D

C NMR provides a basic carbon count, it is insufficient for GMP-level structural confirmation of (3-Acetyl-5-bromophenyl)acetic acid . The DEPT-135 experiment is mandatory to distinguish the acetyl methyl from the acetic acid methylene. Finally, HMBC provides the spatial connectivity required to rule out regioisomers.[1]

Recommendation: For routine batch release, run 1D + DEPT-135 . For initial structural characterization or reference standard qualification, the full 1D + DEPT + HMBC suite is required.[1]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). Wiley.[5] (Standard text for increment-based shift prediction).

• National Institute of Standards and Technology (NIST). (2023). 3-Bromophenylacetic acid - 13C NMR Data. NIST Chemistry WebBook, SRD 69.[1][6] [Link][1]

• Reich, H. J. (2023).[1] Structure Determination Using NMR: DEPT and HMBC. University of Wisconsin-Madison Chemistry. [Link][1]

• PubChem. (2023). Compound Summary: (3-Acetyl-5-bromophenyl)acetic acid. National Library of Medicine. [Link][1]

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• 5. (3-Bromophenyl)acetic acid | C8H7BrO2 | CID 74653 - PubChem [pubchem.ncbi.nlm.nih.gov]
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